Cas no 944897-24-9 (Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate)

Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate structure
944897-24-9 structure
Product Name:Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate
CAS No:944897-24-9
MF:C8H10N2O3
MW:182.176601886749
CID:2818003
Update Time:2023-08-07

Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • METHYL 4,5,6,7-TETRAHYDROOXAZOLO[4,5-C]PYRIDINE-2-CARBOXYLATE
    • AB61495
    • METHYL 4H,5H,6H,7H-[1,3]OXAZOLO[4,5-C]PYRIDINE-2-CARBOXYLATE
    • Methyl 4,5,6,7-tetrahydrooxazolo[4,5-C]pyridine-2-carboxylate
    • Inchi: 1S/C8H10N2O3/c1-12-8(11)7-10-5-4-9-3-2-6(5)13-7/h9H,2-4H2,1H3
    • InChI Key: RRYIFBBHIAAHKY-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=NC2CNCCC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • XLogP3: 0
  • Topological Polar Surface Area: 64.4
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